Cyclopropanemethanol, 2,2-difluoro-, 1-methanesulfonate

• Molecular Formula: C5H8F2O3S
• Molecular Weight: 186.18 g/mol
• IUPAC Name: (2,2-difluorocyclopropyl)methyl methanesulfonate
• InChI: InChI=1S/C5H8F2O3S/c1-11(8,9)10-3-4-2-5(4,6)7/h4H,2-3H2,1H3
• InChI Key: QPNPNTPDBBRLJZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1CC1(F)F

Description

Cyclopropanemethanol, 2,2-difluoro-, 1-methanesulfonate is a useful research compound. Its molecular formula is C5H8F2O3S and its molecular weight is 186.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (1.43 mL) was added to a solution of (2,2-difluorocyclopropyl)methanol (1.00 g) and triethylamine (2.58 mL) in THF (10 mL) dropwise at 0° C. The mixture was stirred at room temperature overnight. Water was added, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and concentrated in vacuo. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (1.47 g) as a colorless oil.